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Compound of Interest

Compound Name: MEN 11270

Cat. No.: B549513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MEN 11270 is a potent and selective non-peptide antagonist of the tachykinin NK1 receptor, a

G protein-coupled receptor involved in various physiological and pathological processes,

including pain, inflammation, and mood disorders. Accurate and consistent preparation of MEN
11270 stock solutions is critical for obtaining reliable and reproducible results in preclinical and

clinical research. These application notes provide detailed protocols for the preparation,

storage, and handling of MEN 11270 stock solutions, along with relevant technical data and a

schematic of the targeted signaling pathway.

Technical Data
A summary of the key chemical and physical properties of MEN 11270 is provided below for

easy reference.
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Property Value Reference

Molecular Formula C60H90N20O11S [1]

Molecular Weight 1299.56 g/mol [1]

CAS Number 235082-52-7 [1]

Appearance White lyophilized solid [2]

Purity >98% [3]

Solubility
Soluble to 1 mg/mL in 30%

acetonitrile/water
[1][2][3]

Storage (Powder) -20°C [1][4]

Storage (Solution) -20°C in tightly sealed aliquots [4]

Experimental Protocols
I. Preparation of a 1 mg/mL MEN 11270 Stock Solution
This protocol describes the preparation of a 1 mg/mL stock solution of MEN 11270 in 30%

acetonitrile/water.

Materials:

MEN 11270 powder

Acetonitrile (HPLC grade)

Nuclease-free water

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 2 mL)

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional)
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Procedure:

Equilibration: Before opening, allow the vial of MEN 11270 powder to equilibrate to room

temperature for at least 1 hour.[4] This prevents condensation from forming on the powder,

which can affect its stability.

Solvent Preparation: Prepare the 30% acetonitrile/water solvent by mixing 300 µL of

acetonitrile with 700 µL of nuclease-free water for a final volume of 1 mL. Scale the volumes

as needed.

Weighing (if necessary): If not pre-aliquoted, carefully weigh the desired amount of MEN
11270 powder in a sterile microcentrifuge tube.

Dissolution:

Add the appropriate volume of the 30% acetonitrile/water solvent to the MEN 11270
powder to achieve a final concentration of 1 mg/mL. For example, add 1 mL of solvent to 1

mg of MEN 11270.

Vortex the tube gently for 1-2 minutes to facilitate dissolution.

If the peptide does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.

Aliquotting: Once the MEN 11270 is completely dissolved, aliquot the stock solution into

smaller, single-use volumes in sterile polypropylene tubes. This minimizes freeze-thaw

cycles which can degrade the peptide.

Storage: Store the aliquots in tightly sealed vials at -20°C.[4] Under these conditions, the

stock solution is generally stable for up to one month.[4]

II. Preparation of Dilute Working Solutions
This protocol outlines the preparation of more dilute working solutions from the 1 mg/mL stock

solution for use in various assays.

Materials:

1 mg/mL MEN 11270 stock solution
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Appropriate assay buffer (e.g., PBS, DMEM)

Sterile polypropylene tubes

Calibrated micropipettes and sterile tips

Procedure:

Thawing: Thaw a single aliquot of the 1 mg/mL MEN 11270 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution with the desired assay buffer to

achieve the final working concentration. For example, to prepare a 10 µM working solution

from a 1 mg/mL stock (approximately 769 µM), you can perform a 1:76.9 dilution.

Use: It is recommended to prepare and use working solutions on the same day.[4] Avoid

storing dilute peptide solutions for extended periods.

Signaling Pathway
MEN 11270 is an antagonist of the Bradykinin B2 receptor (B2R), a G protein-coupled receptor

(GPCR). The binding of bradykinin to B2R activates downstream signaling cascades primarily

through Gq and Gi proteins.[5] This leads to the activation of Phospholipase C (PLC), which in

turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3)

and diacylglycerol (DAG).[6] IP3 triggers the release of intracellular calcium, while DAG

activates Protein Kinase C (PKC).[6] These events ultimately lead to various cellular

responses, including vasodilation, inflammation, and pain signaling.[5] MEN 11270
competitively blocks the binding of bradykinin to the B2R, thereby inhibiting these downstream

effects.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b549513?utm_src=pdf-body
https://www.researchgate.net/figure/Scheme-of-proposed-signaling-pathway-used-by-bradykinin-to-stimulate-proliferation-in_fig7_230699495
https://www.benchchem.com/product/b549513?utm_src=pdf-body
https://en.wikipedia.org/wiki/Bradykinin_receptor_B2
https://pmc.ncbi.nlm.nih.gov/articles/PMC8554507/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8554507/
https://en.wikipedia.org/wiki/Bradykinin_receptor_B2
https://www.benchchem.com/product/b549513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

CytoplasmBradykinin B2
Receptor (B2R)

Gq

Activation

Phospholipase C
(PLC)

PIP2
Hydrolysis

MEN 11270
Antagonism

Bradykinin
Agonism

Activation

IP3

DAG

Ca²⁺ Release

Protein Kinase C
(PKC)

Activation

Cellular Responses
(Inflammation, Pain)

Click to download full resolution via product page

Caption: Bradykinin B2 Receptor Signaling Pathway and MEN 11270 Antagonism.

Experimental Workflow
A typical experimental workflow for evaluating the antagonist activity of MEN 11270 in a cell-

based assay is depicted below. This workflow can be adapted for various functional assays,

such as calcium mobilization or reporter gene assays.
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Caption: Workflow for an In Vitro B2 Receptor Antagonism Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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